Cas no 1421253-07-7 ((2S,4S)-4-methoxy-2-methyl-piperidine;hydrochloride)

• Product Name: (2S,4S)-4-methoxy-2-methyl-piperidine;hydrochloride
• CAS No: 1421253-07-7
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• CID: 5179845
• Update Time: 2026-03-05

(2S,4S)-4-methoxy-2-methyl-piperidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-4-Methoxy-2-methylpiperidine hydrochloride
• (2S,4S)-4-methoxy-2-methyl-piperidine;hydrochloride

• Inchi： 1S/C7H15NO.ClH/c1-6-5-7(9-2)3-4-8-6;/h6-8H,3-5H2,1-2H3;1H/t6-,7-;/m0./s1
• InChI Key： KMVHXBYZLIKKMN-LEUCUCNGSA-N
• SMILES： O([C@H]1CCN[C@@H](C)C1)C.Cl

Additional information on (2S,4S)-4-methoxy-2-methyl-piperidine;hydrochloride

Comprehensive Overview of (2S,4S)-4-methoxy-2-methyl-piperidine;hydrochloride (CAS No. 1421253-07-7)

(2S,4S)-4-methoxy-2-methyl-piperidine;hydrochloride is a chiral piperidine derivative with significant applications in pharmaceutical and chemical research. Its CAS number 1421253-07-7 serves as a unique identifier in global chemical databases, ensuring accurate referencing in scientific literature. The compound's stereochemistry, denoted by the (2S,4S) configuration, plays a crucial role in its biological activity and synthetic utility, making it a subject of interest for drug discovery and development.

The growing demand for chiral building blocks in asymmetric synthesis has positioned (2S,4S)-4-methoxy-2-methyl-piperidine;hydrochloride as a valuable intermediate. Researchers frequently search for "piperidine derivatives in drug design" or "CAS 1421253-07-7 applications," reflecting its relevance in modern medicinal chemistry. This compound's methoxy and methyl substituents enhance its solubility and stability, addressing common challenges in formulation development.

Recent advancements in green chemistry have spurred interest in sustainable synthesis routes for (2S,4S)-4-methoxy-2-methyl-piperidine;hydrochloride. Queries like "eco-friendly preparation of chiral piperidines" align with industry trends toward reducing environmental impact. The hydrochloride salt form (hydrochloride) improves crystallinity and handling safety, a feature often highlighted in "API salt selection strategies" discussions among process chemists.

Analytical characterization of CAS 1421253-07-7 typically involves advanced techniques such as chiral HPLC and X-ray crystallography, topics frequently searched alongside "stereochemical analysis methods." The compound's 4-methoxy group contributes to its unique spectroscopic fingerprint, enabling precise quality control in manufacturing settings where "GMP-compliant chiral compounds" are increasingly demanded.

In pharmacokinetic studies, the (2S,4S) configuration of this piperidine derivative influences metabolic stability, a hot topic in "structure-metabolism relationship" research. Its potential as a scaffold for CNS-targeting molecules has generated attention, coinciding with rising searches for "blood-brain barrier permeable compounds" in neuroscience drug development.

The pharmaceutical industry's shift toward targeted therapies has increased the importance of enantiomerically pure intermediates like (2S,4S)-4-methoxy-2-methyl-piperidine;hydrochloride. Frequent queries about "chiral resolution techniques" and "asymmetric hydrogenation catalysts" reflect the technical challenges associated with its production at commercial scale while maintaining stereochemical integrity.

Emerging applications in peptide mimetics design have further expanded the utility of CAS 1421253-07-7, particularly in "conformationally restricted analogs" development. This aligns with growing interest in "macrocyclic drug discovery" visible in recent publication trends and patent filings involving similar piperidine-based structures.

Quality specifications for (2S,4S)-4-methoxy-2-methyl-piperidine;hydrochloride often include stringent controls on enantiomeric excess, a parameter frequently searched alongside "chiral purity determination." The compound's stability under various storage conditions (hygroscopicity and photostability) represents another area of practical concern addressed in "excipient compatibility" studies for formulation scientists.

From a regulatory perspective, proper documentation of CAS 1421253-07-7 requires accurate representation of its stereochemical descriptor, a detail often emphasized in "ICH M7 guideline compliance" discussions. The compound's use in structure-activity relationship (SAR) studies continues to generate research interest, particularly in investigations of "molecular rigidity effects" on biological activity.

Ongoing research into (2S,4S)-4-methoxy-2-methyl-piperidine;hydrochloride derivatives explores their potential as catalysts in asymmetric synthesis, connecting to popular searches about "organocatalysis applications." The compound's structural features serve as valuable case studies in "conformational analysis tutorials" for computational chemistry students and researchers.

Supply chain considerations for CAS 1421253-07-7 often involve discussions about "custom synthesis scalability" and "GMP kilo lab services," reflecting industry needs for reliable production of this chiral specialty chemical. Its inclusion in "fragment-based drug discovery" libraries further underscores its importance in contemporary pharmaceutical research methodologies.